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Compound of Interest

Compound Name: TRIS-d11

Cat. No.: B1591442 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of TRIS-d11, a deuterated buffer commonly used in biological Nuclear Magnetic

Resonance (NMR) applications.[1][2] The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling TRIS-d11, it is crucial to use appropriate personal protective equipment to

prevent exposure. The following table summarizes the recommended PPE.[3]
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PPE Category Recommended Equipment

Eye Protection
Safety glasses with side shields or goggles. A

face shield should also be worn.[3]

Hand Protection

Wear protective gloves. Dispose of

contaminated gloves after use in accordance

with applicable laws and good laboratory

practices.[4]

Body Protection

Protective clothing should be chosen based on

the amount and concentration of the substance

at the workplace.[3]

Respiratory Protection

Use a NIOSH/CEN approved respirator when

appropriate.[3] A self-contained breathing

apparatus should be worn for firefighting.[3][5]

Handling and Storage
Proper handling and storage are critical to maintain the integrity of TRIS-d11 and ensure a safe

laboratory environment.

Precautions for Safe Handling:

Avoid the formation of dust.[3][5]

Provide appropriate exhaust ventilation where dust may form.[3]

Avoid breathing vapors, mist, or gas.[3]

Handle in accordance with good industrial hygiene and safety practices. Wash hands before

breaks and at the end of the workday.[3][4]

Storage Conditions:

Store at room temperature.[1][3]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]
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Protect from light and moisture.[1][3]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action must be

taken.

Accidental Release:

Personal Precautions: Use personal protective equipment and avoid dust formation.[3][6]

Environmental Precautions: Prevent the product from entering drains.[3]

Containment and Cleaning: Mechanically take up the spill (e.g., sweeping, shoveling) and

collect it in a suitable container for disposal.[3][5]

First Aid Measures:

General Advice: Consult a physician and show them the safety data sheet.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.[3][4]

Skin Contact: Wash the affected area with soap and plenty of water. Consult a physician.[3]

Eye Contact: Flush eyes with water as a precaution.[3]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician.[3][4]

Disposal Plan
Proper disposal of TRIS-d11 and its packaging is essential to prevent environmental

contamination and comply with regulations.
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Waste Type Disposal Procedure

Unused Product

Dispose of as unused product. Offer surplus and

non-recyclable solutions to a licensed disposal

company.[3]

Contaminated Packaging
Dispose of in the same manner as the unused

product.

General Guidance

Contact a licensed professional waste disposal

service. The user's attention is drawn to the

possible existence of regional or national

regulations regarding disposal.[3][5]

Experimental Protocol: Safe Handling of TRIS-d11
This protocol outlines the step-by-step process for safely handling TRIS-d11 in a laboratory

setting.
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Preparation

Handling

Cleanup & Disposal

1. Don PPE

2. Prepare work area

3. Weigh TRIS-d11

4. Dissolve in solvent

5. Use in experiment

6. Decontaminate

7. Dispose of waste

8. Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1591442?utm_src=pdf-custom-synthesis
https://isotope.com/tris-d11-dlm-1814-group
https://isotope.com/buffers-reagents-lipids-and-detergents/tris-d11-dlm-1814-5
https://isotope.com/product/attachment/DLM-1814-5/SDS%20-%20DLM-1814_V.4.1_US%20-%20English%20US.pdf
https://www.edvotek.com/site/pdf/Tris%20Buffer.pdf
https://mmbio.byu.edu/0000017b-5142-d4a0-a9ff-d9eac7d50000/sds-sheets-tham-pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ACR16762~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2020:08:52~~Tris%28hydroxymethyl
https://www.benchchem.com/product/b1591442#personal-protective-equipment-for-handling-tris-d11
https://www.benchchem.com/product/b1591442#personal-protective-equipment-for-handling-tris-d11
https://www.benchchem.com/product/b1591442#personal-protective-equipment-for-handling-tris-d11
https://www.benchchem.com/product/b1591442#personal-protective-equipment-for-handling-tris-d11
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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